Cas no 1628524-82-2 (Benzene, 1-bromo-4-chloro-3-fluoro-2-(fluoromethyl)-)

• Product Name: Benzene, 1-bromo-4-chloro-3-fluoro-2-(fluoromethyl)-
• CAS No: 1628524-82-2
• MF: C₇H₄BrClF₂
• MW: 241.460467338562
• CID: 5181126
• Update Time: 2025-10-24

Benzene, 1-bromo-4-chloro-3-fluoro-2-(fluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-bromo-4-chloro-3-fluoro-2-(fluoromethyl)-

• Inchi： 1S/C7H4BrClF2/c8-5-1-2-6(9)7(11)4(5)3-10/h1-2H,3H2
• InChI Key： UWGPOEGNEIYUMW-UHFFFAOYSA-N
• SMILES： C1(Br)=CC=C(Cl)C(F)=C1CF

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyl halides

Additional information on Benzene, 1-bromo-4-chloro-3-fluoro-2-(fluoromethyl)-

Comprehensive Analysis of Benzene, 1-bromo-4-chloro-3-fluoro-2-(fluoromethyl)- (CAS No. 1628524-82-2)

The chemical compound Benzene, 1-bromo-4-chloro-3-fluoro-2-(fluoromethyl)- (CAS No. 1628524-82-2) is a halogenated aromatic hydrocarbon with significant applications in pharmaceutical and agrochemical research. Its unique structure, featuring multiple halogen substituents, makes it a valuable intermediate in organic synthesis. The presence of bromo, chloro, and fluoro groups, along with a fluoromethyl moiety, enhances its reactivity and selectivity in cross-coupling reactions, a topic of growing interest in modern chemistry.

In recent years, the demand for halogenated benzene derivatives has surged due to their role in developing advanced materials and bioactive molecules. Researchers are particularly intrigued by the compound's potential in drug discovery and material science, as evidenced by its frequent appearance in patent literature. The 1-bromo-4-chloro-3-fluoro-2-(fluoromethyl)-benzene structure is often explored for its ability to act as a building block in the synthesis of complex molecules, aligning with the industry's shift toward sustainable and efficient methodologies.

One of the most searched questions in the field revolves around the synthetic routes for halogenated benzene derivatives. This compound, with its CAS No. 1628524-82-2, is no exception. Its preparation typically involves electrophilic aromatic substitution or directed ortho-metalation strategies, which are widely discussed in academic forums. Additionally, the compound's stability under various conditions is a hot topic, as it impacts storage and handling protocols—a concern for both industrial and academic users.

The environmental and regulatory aspects of halogenated compounds are also under scrutiny. While Benzene, 1-bromo-4-chloro-3-fluoro-2-(fluoromethyl)- is not classified as hazardous under current guidelines, its disposal and degradation pathways are frequently studied to ensure compliance with green chemistry principles. This aligns with the broader trend of minimizing the ecological footprint of chemical processes, a priority for many stakeholders.

From a commercial perspective, the compound's availability and pricing are often queried in procurement databases. Suppliers highlight its purity (>98%) and compatibility with palladium-catalyzed reactions, which are critical for producing high-value intermediates. The growing adoption of flow chemistry and automated synthesis platforms has further amplified interest in this compound, as it fits seamlessly into these innovative workflows.

In conclusion, Benzene, 1-bromo-4-chloro-3-fluoro-2-(fluoromethyl)- (CAS No. 1628524-82-2) represents a versatile and strategically important chemical in contemporary research. Its multifaceted applications, coupled with the industry's focus on sustainability and efficiency, ensure its continued relevance. As synthetic methodologies evolve, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in molecular design and manufacturing.